[(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid

• IUPAC Name: 2-(3-cyano-6-methyl-4-pyridin-3-ylpyridin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C14H11N3O2S/c1-9-5-11(10-3-2-4-16-7-10)12(6-15)14(17-9)20-8-13(18)19/h2-5,7H,8H2,1H3,(H,18,19)
• InChI Key: LVWBWGZKBMHZFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC(=O)O)C#N)C2=CN=CC=C2
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

[(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid, also known as CMBTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cancer cell proliferation and survival. [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells, while having minimal effects on normal cells. This selectivity makes [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid a promising candidate for cancer therapy.
Biochemical and Physiological Effects
[(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has been shown to have a range of biochemical and physiological effects, depending on the concentration and context of its use. In vitro studies have demonstrated that [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid can inhibit the activity of certain enzymes and proteins, such as histone deacetylases and tubulin, which are involved in cancer cell growth and survival. In vivo studies have shown that [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid can reduce tumor growth and metastasis in animal models of cancer. However, more research is needed to fully understand the biochemical and physiological effects of [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid.

Advantages and Limitations for Lab Experiments

[(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, there are also limitations to its use, such as its low solubility in aqueous solutions and potential toxicity at high concentrations. Careful consideration should be given to the appropriate concentration and context of [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid use in lab experiments.

Future Directions

There are several future directions for research on [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid, including its potential as a cancer therapy, its use in materials science, and its role in protein-ligand interactions. Further studies are needed to elucidate the mechanism of action of [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid and to optimize its use in various applications. Additionally, the synthesis of novel derivatives of [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid may lead to improved properties and applications.

Synthesis Methods

[(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid can be synthesized through a multi-step process that involves the reaction of 2-methyl-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 2-bromo-3-methylpyridine. The resulting product is then subjected to a series of reactions, including oxidation and esterification, to yield [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid. This synthesis method has been optimized to produce high yields of pure [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid.

Scientific Research Applications

[(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has been studied for its potential applications in various scientific fields, including materials science, medicinal chemistry, and biochemistry. In materials science, [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with unique properties, such as high surface area and selective gas adsorption. In medicinal chemistry, [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has been investigated as a potential anticancer agent, with promising results in preclinical studies. In biochemistry, [(3'-cyano-6'-methyl-3,4'-bipyridin-2'-yl)thio]acetic acid has been used as a tool to study protein-ligand interactions, due to its ability to bind to certain proteins with high affinity.